Cas no 2136753-69-8 (1-Pyrrolidinecarboxylic acid, 3-(2-ethoxyacetyl)-, 1,1-dimethylethyl ester, (3S)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 3-(2-ethoxyacetyl)-, 1,1-dimethylethyl ester, (3S)-
• CAS No: 2136753-69-8
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5294101
• Update Time: 2025-05-22

1-Pyrrolidinecarboxylic acid, 3-(2-ethoxyacetyl)-, 1,1-dimethylethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(2-ethoxyacetyl)-, 1,1-dimethylethyl ester, (3S)-

• Inchi： 1S/C13H23NO4/c1-5-17-9-11(15)10-6-7-14(8-10)12(16)18-13(2,3)4/h10H,5-9H2,1-4H3/t10-/m0/s1
• InChI Key： BKHJXPINQIRRGC-JTQLQIEISA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](C(COCC)=O)C1

Additional information on 1-Pyrrolidinecarboxylic acid, 3-(2-ethoxyacetyl)-, 1,1-dimethylethyl ester, (3S)-

Recent Advances in the Study of 1-Pyrrolidinecarboxylic acid, 3-(2-ethoxyacetyl)-, 1,1-dimethylethyl ester, (3S)- (CAS: 2136753-69-8)

The compound 1-Pyrrolidinecarboxylic acid, 3-(2-ethoxyacetyl)-, 1,1-dimethylethyl ester, (3S)- (CAS: 2136753-69-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is being explored for its potential applications in drug development, particularly as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the construction of complex pharmacophores, owing to its unique stereochemical properties and functional group compatibility.

One of the most notable advancements in the study of this compound is its application in the synthesis of protease inhibitors. Researchers have demonstrated that the (3S)-configuration of the pyrrolidine ring is critical for achieving high enantioselectivity in the inhibition of target enzymes. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the development of a novel class of antiviral agents, showcasing its versatility in medicinal chemistry.

In addition to its pharmaceutical applications, recent investigations have also explored the compound's potential in asymmetric catalysis. The ethoxyacetyl and tert-butyl ester moieties provide a stable yet reactive framework for catalytic transformations, making it a valuable building block in organic synthesis. A team from the University of Cambridge recently utilized this compound to develop a highly efficient chiral ligand for palladium-catalyzed cross-coupling reactions, achieving unprecedented yields and stereoselectivity.

Despite these promising developments, challenges remain in the large-scale production and purification of 1-Pyrrolidinecarboxylic acid, 3-(2-ethoxyacetyl)-, 1,1-dimethylethyl ester, (3S)-. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2024 patent application by a leading pharmaceutical company disclosed a novel enzymatic resolution method that significantly enhances the purity and scalability of this compound, paving the way for its broader industrial adoption.

Looking ahead, the compound's unique structural features and demonstrated utility in both drug discovery and catalysis suggest that it will continue to be a focal point of research. Future studies are expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and oncology, as well as its role in green chemistry initiatives. The ongoing refinement of synthetic methodologies will further solidify its position as a cornerstone in modern chemical biology and pharmaceutical sciences.